Cas no 1903467-85-5 (N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 1903467-85-5
• MF: C₁₉H₁₇ClN₂O₄S
• MW: 404.867282629013
• CID: 6388575
• PubChem ID: 92110829
• Update Time: 2025-05-18

N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide
• N'-(3-chloro-2-methylphenyl)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]oxamide
• 1903467-85-5
• N1-(3-chloro-2-methylphenyl)-N2-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)oxalamide
• N'-(3-chloro-2-methylphenyl)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]ethanediamide
• F6506-1464
• AKOS025372959

• Inchi： 1S/C19H17ClN2O4S/c1-12-13(20)5-2-6-14(12)22-18(24)17(23)21-11-19(25,15-7-3-9-26-15)16-8-4-10-27-16/h2-10,25H,11H2,1H3,(H,21,23)(H,22,24)
• InChI Key： CZYQJQTYEFZLFG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C(NCC(C1=CC=CO1)(C1=CC=CS1)O)=O)=O

Computed Properties

• Exact Mass: 404.0597559g/mol
• Monoisotopic Mass: 404.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide

N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide: A Comprehensive Overview

The compound N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethylethanediamide, identified by the CAS number 1903467-85-5, is a complex organic molecule with a diverse range of potential applications in various fields. This compound is characterized by its intricate structure, which includes a phenyl group substituted with chlorine and methyl groups, a furan ring, a thiophene ring, and an ethanediamide moiety. The presence of these functional groups makes this compound highly versatile and a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which is crucial for applications in nanotechnology and surface engineering. The hydroxy group in the molecule plays a significant role in facilitating hydrogen bonding, which enhances the stability and adhesion properties of the SAMs. This makes the compound a promising candidate for use in sensors, catalysis, and drug delivery systems.

In addition to its material science applications, this compound has shown potential in pharmaceutical research. The ethanediamide group is known to exhibit bioactive properties, making it a valuable component in drug design. Recent investigations have focused on its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The substitution patterns on the phenyl ring and the presence of heterocyclic groups like furan and thiophene further enhance its pharmacokinetic properties, making it a lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation for introducing substituents on the aromatic ring, Suzuki coupling for forming carbon-carbon bonds between heterocycles, and amide bond formation to introduce the ethanediamide moiety. The optimization of reaction conditions has been critical in achieving high yields and purity levels, which are essential for both research and industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for reducing its environmental footprint. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, N'-(3-chloro-2-methylphenyl)-N-2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-y) is a multifaceted compound with significant potential across various disciplines. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both scientific advancements and industrial innovations.